Lipophilicity Optimization vs. Unsubstituted Core
Compared to the simpler 5-chloro-2-methoxy-4-methylbenzenesulfonamide core (CAS 199590-75-5) which lacks the N-ethylmorpholine group, compound 825609-11-8 exhibits a significantly lower computed XLogP3 value, indicating reduced lipophilicity and potentially improved aqueous solubility—a critical parameter for early-stage lead optimization [1][2]. This is a direct consequence of introducing the morpholinoethyl side chain.
| Evidence Dimension | Computed XLogP3 (Lipophilicity) |
|---|---|
| Target Compound Data | 1.5 |
| Comparator Or Baseline | 5-chloro-2-methoxy-4-methylbenzenesulfonamide (Core): XLogP3 1.8 |
| Quantified Difference | ΔXLogP3 = -0.3 (lower lipophilicity for 825609-11-8) |
| Conditions | Computed by XLogP3 3.0 (PubChem release); in silico analysis |
Why This Matters
A delta of 0.3 in XLogP3 is significant in medicinal chemistry and can substantially influence solubility and permeability, guiding the selection of a compound with a more optimal ADME profile for screening.
- [1] PubChem. (2026). Compound Summary for CID 1256412. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/825609-11-8 View Source
- [2] PubChem. (2026). Computed Properties for 5-chloro-2-methoxy-4-methylbenzenesulfonamide (CAS 199590-75-5). Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/199590-75-5 (Note: specific values obtained via PubChem search) View Source
